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Introduction

Acecarbromal, also known by trade names such as Sedamyl and Abasin, is a sedative and
hypnotic agent belonging to the acyclic ureide class of compounds.[1][2] First synthesized in
the early 20th century, it has been utilized for its central nervous system depressant effects,
primarily in the management of insomnia and anxiety.[1][3] Although its use has declined with
the advent of newer pharmaceuticals, a technical understanding of its chemical and
pharmacological properties remains pertinent for research into sedative-hypnotic drugs and
their mechanisms of action. This guide provides a comprehensive overview of the chemical
structure, properties, and known biological activities of Acecarbromal.

Chemical Identity and Structure

Acecarbromal is chemically identified as N-(acetylcarbamoyl)-2-bromo-2-ethylbutanamide.[4]
Its structure features a central urea moiety with acetyl and bromo-diethylacetyl substitutions.

Table 1: Chemical Identifiers for Acecarbromal
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Identifier Value Reference(s)
N-(acetylcarbamoyl)-2-bromo-
IUPAC Name ) [4]
2-ethylbutanamide
CAS Number 77-66-7 [1][4]
Molecular Formula C9H15BrN203 [1114]
Molecular Weight 279.13 g/mol [4]
CCC(Br)

Canonical SMILES

(CC)C(=0)NC(=0)NC(=0)C

[5]

InChl Key

SAZUGELZHZOXHB-
UHFFFAOYSA-N

[6]

Physicochemical Properties

Acecarbromal is a white to off-white crystalline powder with a slightly bitter taste.[2][6] Its

physicochemical properties are summarized in the table below.

Table 2: Physicochemical Properties of Acecarbromal

Property Value Reference(s)
Melting Point 108-109 °C [21[7]
Slightly soluble in water; freely
Solubility soluble in alcohol and ethyl [2][6]
acetate.
XLogP3 2.3 [4]

Pharmacological Properties
Mechanism of Action

The primary mechanism of action of Acecarbromal is the positive allosteric modulation of the
y-aminobutyric acid type A (GABA-A) receptor.[3][8][9] The GABA-A receptor is the principal
inhibitory neurotransmitter receptor in the central nervous system.[3][8] By binding to a site on
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the receptor complex, Acecarbromal enhances the effect of GABA, leading to an increased
influx of chloride ions into the neuron.[3][8] This hyperpolarization of the neuronal membrane
makes it less likely to fire an action potential, resulting in a calming and sedative effect.[3]
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Acecarbromal's modulation of the GABA-A receptor.

Pharmacokinetics

The pharmacokinetic profile of Acecarbromal involves absorption, distribution, metabolism,
and excretion. Following oral administration, it is absorbed and distributed to the central
nervous system.[8] Metabolism primarily occurs in the liver, where it undergoes
biotransformation into more water-soluble metabolites.[8] These metabolites are subsequently
excreted by the kidneys.[8] Chronic use of Acecarbromal can lead to the accumulation of
bromide ions, which may result in a condition known as bromism, characterized by neurological

and psychological symptoms.[10]

Experimental Protocols

Detailed, standardized experimental protocols for the synthesis and analysis of Acecarbromal
are not widely available in the public domain. However, based on general chemical principles
and related literature, the following outlines can be inferred.

Synthesis

A potential synthetic route for Acecarbromal involves a multi-step process. A generalized

workflow is presented below.
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A generalized workflow for the synthesis of Acecarbromal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1665409?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Analysis in Biological Fluids

The quantification of Acecarbromal in biological matrices such as plasma or urine would
typically involve chromatographic techniques coupled with mass spectrometry. A general

workflow for such an analysis is outlined below.
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A general workflow for the analysis of Acecarbromal.

Conclusion

Acecarbromal is a historically significant sedative-hypnotic agent whose mechanism of action
through the potentiation of GABA-A receptors is well-understood. While its clinical application
has diminished, its study continues to provide valuable insights for the development of new
central nervous system depressants. The lack of detailed, publicly available experimental
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protocols highlights a potential area for future research to fully characterize its synthesis,
metabolism, and analytical methodologies. This guide serves as a foundational resource for
professionals in the fields of pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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